1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone

• IUPAC Name: 1-[4-(3-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H15N3O3/c1-10(16)13-5-7-14(8-6-13)11-3-2-4-12(9-11)15(17)18/h2-4,9H,5-8H2,1H3
• InChI Key: ZEVQFEXNVZZJNM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone, also known as NPP-1, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biological activities, including antidepressant, anxiolytic, and antipsychotic effects.

Scientific Research Applications

Computational Assessment and Vibrational Studies

• Computational Assessment of Biochemical Properties : A computational study assessed the biochemical properties and vibrational assignments of a synthesized compound closely related to 1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone, focusing on its potential as an agonist in the human GABA A receptor. The study evaluated its reactivity properties, autoxidation, and hydrolysis degradation likelihood, suggesting its biodegradability in aqueous solutions (Onawole et al., 2017).

Pharmacological Evaluation and Computational Studies

• Antipsychotic Activity : A study involved the design and synthesis of derivatives of 1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone, evaluating their antipsychotic activity. These compounds exhibited considerable anti-dopaminergic and anti-serotonergic activity in behavioral models (Bhosale et al., 2014).

Antitumor Activity Evaluation

• Anticancer Activities : Another study synthesized derivatives containing 1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone and investigated their potential anticancer activities against breast cancer cells. Certain compounds demonstrated promising antiproliferative agents, comparable to effective anticancer drugs (Yurttaş et al., 2014).

Anti-HIV Activity Research

• Anti-HIV-1 and Anti-HIV-2 Activity : A study explored new derivatives synthesized from 1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone for their potential as non-nucleoside reverse transcriptase inhibitors, evaluating their anti-HIV-1 and anti-HIV-2 activity (Al-Masoudi et al., 2007).

Electrochemical Synthesis Studies

• Development of New Synthesis Methods : Research has been conducted on the electrochemical synthesis of new phenylpiperazine derivatives, providing a green and facile method for their synthesis in aqueous solutions, showcasing an environmentally friendly approach (Nematollahi & Amani, 2011).

Antimicrobial and Antifungal Activity

• Antimicrobial and Antifungal Properties : Studies have synthesized chalcones containing piperazine or dichlorothiophene moiety, showing considerable antimicrobial activity against Gram-positive bacteria and fungi. This highlights the compound's potential in developing new antimicrobial agents (Tomar et al., 2007).

Green Microwave-Assisted Synthesis

• Microwave-Assisted Synthesis : A study reported an efficient, eco-friendly microwave-assisted synthesis of derivatives containing 1-[4-(3-Nitrophenyl)piperazin-1-yl]ethanone, demonstrating the effectiveness of alternative synthesis methods (Said et al., 2020).